Cas no 2468-18-0 (5-Ethoxy-2-nitrophenylhydrazine)

• Product Name: 5-Ethoxy-2-nitrophenylhydrazine
• CAS No: 2468-18-0
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 4934580
• Update Time: 2025-04-23

5-Ethoxy-2-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-nitrophenylhydrazine
• (5-ethoxy-2-nitrophenyl)hydrazine

• Inchi： 1S/C8H11N3O3/c1-2-14-6-3-4-8(11(12)13)7(5-6)10-9/h3-5,10H,2,9H2,1H3
• InChI Key： QGMCVGVUFJRODW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 93.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-Ethoxy-2-nitrophenylhydrazine

5-Ethoxy-2-nitrophenylhydrazine (CAS No. 2468-18-0): Properties, Applications, and Market Insights

5-Ethoxy-2-nitrophenylhydrazine (CAS No. 2468-18-0) is a specialized organic compound with significant relevance in chemical synthesis and research. This compound, characterized by its nitrophenylhydrazine core and ethoxy substituent, has garnered attention for its unique chemical properties and versatile applications. In this comprehensive guide, we explore its molecular structure, synthesis pathways, industrial uses, and emerging trends in the chemical sector.

The molecular formula of 5-Ethoxy-2-nitrophenylhydrazine is C₈H₁₁N₃O₃, with a molecular weight of 197.19 g/mol. Its structure features a nitro group (-NO₂) and a hydrazine moiety (-NHNH₂) attached to a benzene ring, which is further substituted with an ethoxy group (-OCH₂CH₃). This configuration imparts distinct reactivity, making it valuable for azo dye synthesis, pharmaceutical intermediates, and analytical chemistry applications.

One of the most searched questions about 5-Ethoxy-2-nitrophenylhydrazine is its role in chromogenic reactions. Researchers frequently utilize this compound as a derivatization agent for carbonyl compounds (e.g., aldehydes and ketones) in HPLC and spectrophotometric analyses. Its ability to form colored hydrazone derivatives enhances detection sensitivity, aligning with the growing demand for high-performance analytical methods in environmental and food safety testing.

In the pharmaceutical industry, 5-Ethoxy-2-nitrophenylhydrazine serves as a precursor for heterocyclic compounds. Recent studies highlight its potential in synthesizing pyrazole and indazole derivatives—scaffolds prevalent in drug discovery for anti-inflammatory and anticancer agents. This ties into the trending focus on small-molecule therapeutics and targeted drug design.

From a market perspective, the demand for nitrophenylhydrazine derivatives is rising due to advancements in material science and agrochemicals. The compound’s compatibility with green chemistry principles (e.g., solvent-free reactions) resonates with the industry’s shift toward sustainable practices. Suppliers emphasize >99% purity grades to meet the stringent requirements of GMP-certified applications.

Storage and handling of 5-Ethoxy-2-nitrophenylhydrazine require attention to stability. It is recommended to store the compound in amber glass containers under inert conditions to prevent degradation. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed for quality verification, addressing another frequently searched topic: how to characterize nitrophenylhydrazine compounds.

Innovative research explores its utility in smart materials, such as photoresponsive polymers and sensors. The electron-withdrawing nitro group facilitates photoinduced electron transfer (PET), a property leveraged in developing molecular probes for bioimaging—a hotspot in nanotechnology forums.

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